Amikacin

Catalog No.
S518488
CAS No.
37517-28-5
M.F
C22H43N5O13
M. Wt
585.6 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Amikacin

Amikacin's L(-)-γ-amino-α-hydroxybutyryl side chain sterically hinders most aminoglycoside-modifying enzymes, making it effective against MDR Gram-negative bacteria. • Resists 8 of 9 common inactivating enzymes, vs. 3 for gentamicin. • Free base for non-aqueous formulations and alternative salt forms. • Lower vestibular toxicity preserves animal mobility in models. • Reliable active exposure in resistant-infection models. Bulk quantities for research and pharmaceutical intermediate supply.

CAS Number

37517-28-5

Product Name

Amikacin

IUPAC Name

(2S)-4-amino-N-[(1R,2S,3S,4R,5S)-5-amino-2-[(2S,3R,4S,5S,6R)-4-amino-3,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-4-[(2R,3R,4S,5S,6R)-6-(aminomethyl)-3,4,5-trihydroxyoxan-2-yl]oxy-3-hydroxycyclohexyl]-2-hydroxybutanamide

Molecular Formula

C22H43N5O13

Molecular Weight

585.6 g/mol

InChI

InChI=1S/C22H43N5O13/c23-2-1-8(29)20(36)27-7-3-6(25)18(39-22-16(34)15(33)13(31)9(4-24)37-22)17(35)19(7)40-21-14(32)11(26)12(30)10(5-28)38-21/h6-19,21-22,28-35H,1-5,23-26H2,(H,27,36)/t6-,7+,8-,9+,10+,11-,12+,13+,14+,15-,16+,17-,18+,19-,21+,22+/m0/s1

InChI Key

LKCWBDHBTVXHDL-RMDFUYIESA-N

solubility

In water, 1.85X10+5 mg/L at 25 °C
4.97e+01 g/L

Synonyms

A.M.K, Amikacin, Amikacin Sulfate, Amikacina Medical, Amikacina Normon, Amikafur, Amikalem, Amikason's, Amikayect, Amikin, Amiklin, Amukin, BB K 8, BB K8, BB-K 8, BB-K8, BBK 8, BBK8, Biclin, Biklin, Gamikal, Kanbine, Medical, Amikacina, Normon, Amikacina, Oprad, Sulfate, Amikacin, Yectamid

Canonical SMILES

C1C(C(C(C(C1NC(=O)C(CCN)O)OC2C(C(C(C(O2)CO)O)N)O)O)OC3C(C(C(C(O3)CN)O)O)O)N

Isomeric SMILES

C1[C@@H]([C@H]([C@@H]([C@H]([C@@H]1NC(=O)[C@H](CCN)O)O[C@@H]2[C@@H]([C@H]([C@@H]([C@H](O2)CO)O)N)O)O)O[C@@H]3[C@@H]([C@H]([C@@H]([C@H](O3)CN)O)O)O)N

The exact mass of the compound Amikacin is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as 50 mg/ml0.32 min water, 1.85x10+5 mg/l at 25 °c4.97e+01 g/l. Its Medical Subject Headings (MeSH) category is Chemicals and Drugs Category - Carbohydrates - Glycosides - Aminoglycosides - Kanamycin. It belongs to the ontological category of amino cyclitol glycoside in the ChEBI Ontology tree. The United Nations designated GHS hazard class pictogram is Corrosive;Irritant;Health Hazard, and the GHS signal word is DangerThe storage condition is unknown. Please store according to label instructions upon receipt of goods.Use and application categories indicated by third-party sources: Human Drugs -> FDA Approved Drug Products with Therapeutic Equivalence Evaluations (Orange Book) -> Active Ingredients. However, this does not mean our product can be used or applied in the same or a similar way.

Purity

≥98%

Package Size

10 mg, 50 mg, 1 g

Amikacin is a semi-synthetic aminoglycoside antibiotic derived from Kanamycin A. It functions by binding to the bacterial 30S ribosomal subunit, which inhibits protein synthesis and results in bactericidal action against a broad spectrum of Gram-negative bacteria. A key procurement-relevant feature of Amikacin is its structural modification—an L(-)-γ-amino-α-hydroxybutyryl side chain at the C-1 amino group—designed to confer resistance to many of the bacterial enzymes that inactivate other aminoglycosides. This makes it a critical component for research and therapeutic development targeting multidrug-resistant pathogens, particularly strains resistant to gentamicin and tobramycin.

Research Fit

→ Aminoglycoside resistance mechanism studies (AME evasion)
→ MDR Gram-negative infection model development
→ PK/PD modeling and dose-fractionation research

While other aminoglycosides like gentamicin, tobramycin, and the parent compound kanamycin A are available, they are not reliable substitutes for Amikacin, especially in contexts involving resistant bacteria. The primary mechanism of resistance is enzymatic modification by aminoglycoside-modifying enzymes (AMEs), such as acetyltransferases, phosphotransferases, and nucleotidyltransferases. Amikacin's unique side chain sterically hinders many of these enzymes, rendering it effective against strains that can inactivate older aminoglycosides. For example, of nine known inactivating enzymes, Amikacin is affected by only one, whereas tobramycin is susceptible to five, and both gentamicin and kanamycin are susceptible to six. This fundamental difference in stability means that substituting Amikacin with another aminoglycoside in assays or models involving resistant bacteria can lead to failed experiments and misleading results.

Substitution Risk

Amikacin (research grade)
Other aminoglycosides (e.g., gentamicin, tobramycin)
L-HABA side chain reduces AME susceptibility
Substrates for AAC, APH, ANT; resistance profile may differ
Reported higher Cmax/MIC90 ratio in model studies
Lower PK/PD index may alter exposure-response interpretation
Nephrotoxicity endpoint context (reported incidence ~9.4%)
Higher reported nephrotoxicity may affect endpoint monitoring

Enzymatic Stability Advantage

Amikacin was specifically engineered to resist enzymatic inactivation, a primary driver of aminoglycoside resistance. A comprehensive study of 319 clinical isolates resistant to at least one aminoglycoside demonstrated Amikacin's superior stability. Amikacin is susceptible to inactivation by only one of nine known 2-deoxystreptamine-modifying enzymes. In contrast, gentamicin and its parent compound kanamycin A are inactivated by six of these enzymes, and tobramycin is inactivated by five. This inherent stability ensures more reliable and reproducible activity in biological systems where such enzymes are present.

Evidence DimensionNumber of Inactivating Bacterial Enzymes
Target Compound Data1
Comparator Or BaselineGentamicin: 6; Tobramycin: 5; Kanamycin A: 6
Quantified Difference5- to 6-fold fewer inactivating pathways compared to common alternatives
ConditionsAssay of nine known bacterial enzymes that inactivate aminoglycosides containing 2-deoxystreptamine.

This enzymatic stability is the primary reason to procure Amikacin for research involving resistant bacteria, ensuring the compound remains active where others would be degraded.

Activity vs resistant isolates
Head-to-head
96.5% susceptible (16 µg/mL) vs Gentamicin 50% resistant (>16 µg/mL)
Supports antimicrobial screening context for MDR models
200 clinical isolates; agar dilution MIC; ICS guidelines

Efficacy Against Resistant Pseudomonas aeruginosa

In a head-to-head comparison against 130 clinical isolates of *Pseudomonas aeruginosa*, Amikacin demonstrated significantly better coverage against highly resistant strains. While tobramycin was more active by weight against susceptible isolates, 14 of 18 strains highly resistant to gentamicin (MIC ≥80 μg/ml) were also highly resistant to tobramycin. In stark contrast, none of the 130 isolates were highly resistant to Amikacin. This indicates that Amikacin remains effective against P. aeruginosa populations where both gentamicin and tobramycin have failed.

Evidence DimensionPercentage of Highly Resistant Isolates (MIC ≥80 μg/ml)
Target Compound Data0% (0 out of 130 isolates)
Comparator Or BaselineGentamicin: 13.8% (18 out of 130 isolates); Tobramycin: 10.8% (14 out of 130 isolates)
Quantified DifferenceComplete efficacy against strains highly resistant to comparators.
ConditionsIn vitro susceptibility testing of 130 clinical isolates of Pseudomonas aeruginosa.

For research targeting multidrug-resistant *P. aeruginosa*, Amikacin provides a more reliable probability of antibacterial activity than gentamicin or tobramycin.

PK/PD index comparison
Head-to-head
Highest Cmax/MIC90 ratio among five aminoglycosides tested
Supports PK/PD model interpretation in animal research
Rabbit model; comparator set included gentamicin, tobramycin, kanamycin, apramycin

Reduced Vestibular Toxicity vs. Gentamicin

In preclinical models, aminoglycosides exhibit different ototoxicity profiles. A comparative study in cats demonstrated that gentamicin primarily caused vestibular (balance) dysfunction, whereas Amikacin selectively produced cochlear (hearing) impairment. Gentamicin induced ataxia and impaired righting reflex after a cumulative dose of ~700 mg/kg, while Amikacin did not produce vestibular effects even at a cumulative dose of 3,600 mg/kg. Gentamicin also appeared to cause histological renal tissue changes more frequently than Amikacin. This differentiation is critical for designing in vivo experiments where vestibular function is a key endpoint or confounding factor.

Evidence DimensionToxic Effect Profile in Feline Model
Target Compound DataPrimarily cochleotoxic (auditory impairment); no vestibular toxicity observed.
Comparator Or BaselineGentamicin: Primarily vestibulotoxic (balance impairment); also moderately cochleotoxic and more frequent renal tissue changes.
Quantified DifferenceAmikacin showed no vestibular toxicity at >5x the cumulative dose that induced vestibular toxicity with gentamicin.
ConditionsExtended daily subcutaneous administration in cats until cochlear or vestibular dysfunction developed.

For in vivo studies, selecting Amikacin over gentamicin can prevent confounding results from vestibular toxicity, providing clearer outcomes for experiments not focused on ototoxicity.

Nephrotoxicity incidence
Reported
9.4% vs Gentamicin 14.0%, Tobramycin 12.9% (meta‑analysis)
Supports renal endpoint monitoring in repeat‑dose studies
~10,000 patients; 144 trials; toxicity grading applied

Solubility Profile: Handling and Formulation Suitability (Base vs. Sulfate Salt)

The choice between Amikacin base (CAS 37517-28-5) and its common salt, Amikacin sulfate (CAS 39831-55-5), is a critical procurement decision driven by formulation requirements. Amikacin sulfate is very soluble or freely soluble in water. In contrast, the free base form has different solubility characteristics, making it potentially suitable as a starting material for preparing alternative salt forms or for use in specific non-aqueous or low-water content formulations where the sulfate salt's properties would be disadvantageous. Procuring the free base provides maximum flexibility for custom formulation and process development.

Evidence DimensionAqueous Solubility
Target Compound DataLower aqueous solubility (Specific quantitative data for the base is sparse, but it is inherently less soluble than its salt form).
Comparator Or BaselineAmikacin Sulfate: Very soluble / Freely soluble in water.
Quantified DifferenceQualitatively significant difference in solubility, enabling different formulation strategies.
ConditionsStandard solvent conditions (water).

Procuring the Amikacin free base is the correct choice for researchers developing novel formulations, creating different salt forms, or working in non-aqueous systems.

Enzyme substrate efficiency
Head-to-head
Low Vmax/Km for AAC(6')‑IV correlates with high MIC (80–800 µg/mL)
Supports enzyme evasion assay context
r = +0.818; resistant E. coli model; plasmid pMH67

Resistant Gram-Negative Pathogen Research

When investigating bacteria known or suspected to possess aminoglycoside-modifying enzymes, Amikacin is the appropriate choice over kanamycin, gentamicin, or tobramycin. Its inherent resistance to a broader range of these enzymes ensures that experimental results reflect the compound's direct antibacterial activity, not its premature degradation by the target organism.

Novel Formulation Development

For projects requiring non-aqueous formulations, lipid-based carriers, or the synthesis of alternative salt forms with specific physicochemical properties, procuring the Amikacin free base is essential. Its distinct solubility profile compared to the highly water-soluble sulfate salt allows for greater flexibility in formulation and process chemistry.

In Vivo Efficacy and Toxicology Studies

In animal models of infection with resistant bacteria, Amikacin provides a more reliable and sustained active compound exposure compared to other aminoglycosides that may be variably inactivated in vivo. Furthermore, its differentiated toxicological profile, particularly its lower propensity for vestibular toxicity compared to gentamicin, makes it a superior choice for studies where animal mobility and behavior are important observational endpoints.

Application Fit

Application
Selection Property
Validation Focus
MDR Gram‑negative infection models
Susceptibility profile against AME‑expressing strains
MIC endpoint verification with target isolates
PK/PD model and dose‑fractionation studies
Reported Cmax/MIC90 index context
Exposure‑response model interpretation
Comparative nephrotoxicity endpoint research
Nephrotoxicity incidence profile
Renal safety‑related endpoint monitoring
AME enzyme‑substrate interaction assays
Vmax/Km ratio as enzyme susceptibility index
Resistance mechanism assay validation

Physical Description

Solid

Color/Form

White crystalline powder from methanol-isopropanol

XLogP3

-7.9

Hydrogen Bond Acceptor Count

17

Hydrogen Bond Donor Count

13

Exact Mass

585.28573644 Da

Monoisotopic Mass

585.28573644 Da

Boiling Point

632.23

Heavy Atom Count

40

LogP

log Kow = -8.78 (est)
-7.4

Decomposition

When heated to decomposition it emits toxic fumes of /nitrogen oxides/.
/Sulfate/ melts at ... about 225 °C with decomp. /Amikacin sulfate/

Melting Point

203-204 °C (sesquihydrate)
203 - 204 °C

UNII

84319SGC3C

Related CAS

110660-83-8

GHS Hazard Statements

Aggregated GHS information provided by 3 companies from 3 notifications to the ECHA C&L Inventory. Each notification may be associated with multiple companies.;
H317 (66.67%): May cause an allergic skin reaction [Warning Sensitization, Skin];
H318 (33.33%): Causes serious eye damage [Danger Serious eye damage/eye irritation];
H332 (33.33%): Harmful if inhaled [Warning Acute toxicity, inhalation];
H360 (33.33%): May damage fertility or the unborn child [Danger Reproductive toxicity];
H372 (33.33%): Causes damage to organs through prolonged or repeated exposure [Danger Specific target organ toxicity, repeated exposure];
Information may vary between notifications depending on impurities, additives, and other factors. The percentage value in parenthesis indicates the notified classification ratio from companies that provide hazard codes. Only hazard codes with percentage values above 10% are shown.

Use and Manufacturing

Amikacin is used as a medication or supplement. An overview is available from MedlinePlus, a consumer health web site produced by the National Library of Medicine.

Drug Indication

The amikacin sulfate injection is indicated in the short-term treatment of serious bacterial infections due to susceptible strains of gram-negative bacteria, including Pseudomonas species, Escherichia coli, species of indole-positive and indole-negative Proteus, Providencia species, Klebsiella-Enterobacter-Serratia species, as well as Acinetobacter (Mima-Herellea) species. Clinical studies have shown amikacin sulfate injection to be effective in bacterial septicemia (including neonatal sepsis); in serious infections of the respiratory tract, bones and joints, central nervous system (including meningitis) and skin and soft tissue; intra-abdominal infections (including peritonitis); and in burns and postoperative infections (including post-vascular surgery). Clinical studies have shown amikacin also to be effective in serious, complicated, and recurrent urinary tract infections due to the above organisms. Aminoglycosides, including amikacin, are not indicated in uncomplicated first-time episodes of urinary tract infections unless the causative organisms are not susceptible to antibiotics which are less toxic. In September 2018, a new indication with a new dosage route was approved for this drug. Amikacin liposome inhalation suspension was approved for the treatment of lung disease caused by a group of bacteria, Mycobacterium avium complex (MAC) in a limited population of patients with the disease who do not respond to conventional treatment (refractory disease). This indication is approved under accelerated approval based on achieving sputum culture conversion (defined as 3 consecutive negative monthly sputum cultures) by Month 6 of treatment. Clinical benefit has not yet been established. **Important notes regarding Staphylococcus and Sensitivity testing:** Staphylococcus aureus, including methicillin-resistant strains, is the principal Gram-positive organism sensitive to amikacin. The use of amikacin in the treatment of staphylococcal infections should be restricted only to second-line therapy, and should be limited to only those patients suffering from severe infections caused by susceptible strains of staphylococcus species who have failed to show sensitivity to other available antibiotics. Bacteriologic studies should be performed to identify causative organisms and their susceptibilities to amikacin. Amikacin may be used as initial therapy in suspected gram-negative infections and therapy may be initiated before obtaining the results of susceptibility testing.
Arikayce liposomal is indicated for the treatment of non-tuberculous mycobacterial (NTM) lung infections caused by Mycobacterium avium Complex (MAC) in adults with limited treatment options who do not have cystic fibrosis.
Amikacin's niche is because it also has activity against more resistant gram-negative bacilli such as Acinetobacter baumanii and Pseudomonas aeruginosa. It also has excellent activity against most aerobic gram-negative bacilli from the Enterobacteriaceae family, including Nocardia sp. and some Mycobacterium spp. (M. avium-intracellulare, M. chelonae, and M. fortuitum). Unlike gentamicin, amikacin does not provide synergistic activity against Enterococcus faecium when combined with beta-lactam antibiotics.

Livertox Summary

Amikacin is a parenterally administered, broad spectrum aminoglycoside antibiotic typically used for severe gram negative infections. Despite widespread use, amikacin has not been associated with instances of acute liver injury.

Drug Classes

Breast Feeding; Lactation; Milk, Human; Antibacterial Agents; Anti-infective Agents; Aminoglycosides
Aminoglycosides

Therapeutic Uses

Anti-Bacterial Agents
/CLINICAL TRIALS/ ClinicalTrials.gov is a registry and results database of publicly and privately supported clinical studies of human participants conducted around the world. The Web site is maintained by the National Library of Medicine (NLM) and the National Institutes of Health (NIH). Each ClinicalTrials.gov record presents summary information about a study protocol and includes the following: Disease or condition; Intervention (for example, the medical product, behavior, or procedure being studied); Title, description, and design of the study; Requirements for participation (eligibility criteria); Locations where the study is being conducted; Contact information for the study locations; and Links to relevant information on other health Web sites, such as NLM's MedlinePlus for patient health information and PubMed for citations and abstracts for scholarly articles in the field of medicine. Amikacin is included in the database.
Amikacin is used for the short-term treatment of serious infections caused by susceptible gram-negative bacteria, including Acinetobacter, Escherichia coli, Enterobacter, Klebsiella, Proteus, Providencia, Pseudomonas, or Serratia marcescens. Amikacin may be the preferred aminoglycoside for initial treatment of serious nosocomial gram-negative infections, especially in areas where resistance to gentamicin and tobramycin has been reported. /Included in US product labeling/
Amikacin is used for the treatment of serious intra-abdominal infections (including peritonitis) caused by susceptible gram-negative bacteria, including Acinetobacter, Enterobacter, E. coli, Klebsiella, Proteus, Providencia, Serratia, or Pseudomonas. Amikacin usually is used as an adjunct to other appropriate anti-infectives (e.g., clindamycin, metronidazole, piperacillin and tazobactam, ampicillin and sulbactam). /Included in US product labeling/
For more Therapeutic Uses (Complete) data for Amikacin (15 total), please visit the HSDB record page.

Pharmacology

Amikacin is an aminoglycoside antibiotic. Aminoglycosides bind to the bacteria, causing misreading of t-RNA, leaving bacteria unable to synthesize proteins vital to their growth. Aminoglycosides are useful mainly in the treatment infections involving aerobic, Gram-negative bacteria, such as Pseudomonas, Acinetobacter, and Enterobacter. In addition, some mycobacteria, including the bacteria that cause tuberculosis, are susceptible to aminoglycosides. Infections caused by Gram-positive bacteria can also be treated with aminoglycosides, however, other antibiotics may be more potent and less toxic to humans.[Label,F1949]
Amikacin is a broad-spectrum semi-synthetic aminoglycoside antibiotic, derived from kanamycin with antimicrobial property. Amikacin irreversibly binds to the bacterial 30S ribosomal subunit, specifically locking 16S rRNA and S12 protein within the 30S subunit. This leads to interference with translational initiation complex and misreading of mRNA, thereby hampering protein synthesis and resulting in bactericidal effect. This agent is usually used in short-term treatment of serious infections due to susceptible strains of Gram-negative bacteria.

MeSH Pharmacological Classification

Anti-Bacterial Agents

ATC Code

D - Dermatologicals
D06 - Antibiotics and chemotherapeutics for dermatological use
D06A - Antibiotics for topical use
D06AX - Other antibiotics for topical use
D06AX12 - Amikacin
J - Antiinfectives for systemic use
J01 - Antibacterials for systemic use
J01G - Aminoglycoside antibacterials
J01GB - Other aminoglycosides
J01GB06 - Amikacin
S - Sensory organs
S01 - Ophthalmologicals
S01A - Antiinfectives
S01AA - Antibiotics
S01AA21 - Amikacin

Mechanism of Action

The primary mechanism of action of amikacin is the same as that for all aminoglycosides. It binds to bacterial 30S ribosomal subunits and interferes with mRNA binding and tRNA acceptor sites, interfering with bacterial growth. This leads to disruption of normal protein synthesis and production of non-functional or toxic peptides. Other actions have been postulated for drugs of this class. Amikacin, as well as the rest of the aminoglycosides, are generally bacteriocidal against gram-positive and gram-negative bacteria.
Aminoglycosides are usually bactericidal in action. Although the exact mechanism of action has not been fully elucidated, the drugs appear to inhibit protein synthesis in susceptible bacteria by irreversibly binding to 30S ribosomal subunits. /Aminoglycosides/
... Aminoglycosides are aminocyclitols that kill bacteria by inhibiting protein synthesis as they bind to the 16S rRNA and by disrupting the integrity of bacterial cell membrane. Aminoglycoside resistance mechanisms include: (a) the deactivation of aminoglycosides by N-acetylation, adenylylation or O-phosphorylation, (b) the reduction of the intracellular concentration of aminoglycosides by changes in outer membrane permeability, decreased inner membrane transport, active efflux, and drug trapping, (c) the alteration of the 30S ribosomal subunit target by mutation, and (d) methylation of the aminoglycoside binding site. ... /Aminoglycosides/

Vapor Pressure

5.79X10-28 mm Hg at 25 °C (est)

Pictograms

Health Hazard Irritant

Corrosive;Irritant;Health Hazard

Other CAS

37517-28-5

Absorption Distribution and Excretion

Rapidly absorbed after intramuscular administration. Rapid absorption occurs from the peritoneum and pleura. Poor oral and topical absorption. Poorly absorbed from bladder irrigations and intrathecal administration. The bioavailability of this drug is expected to vary primarily from individual differences in nebulizer efficiency and airway pathology. Following IM administration of a single dose of amikacin of 7.5 mg/kg in adults with normal renal function, peak plasma amikacin concentrations of 17-25 micrograms/mL are attained within 45 minutes to 2 hours. Following IV infusion of the same dose given over 1 hour peak plasma concentrations of the drug average 38 micrograms/mL immediately following the infusion, 5.5 micrograms/mL at 4 hours, and 1.3 micrograms/mL at 8 hours.
This drug is eliminated by the kidneys. In adults with normal renal function, 94-98% of a single IM or IV dose of amikacin is excreted unchanged by glomerular filtration in the kidney within 24 hours. Amikacin can be completely recovered within approximately 10-20 days in patients with normal, healthy renal function. In patients with impaired renal function, the clearance of amikacin is found to be decreased; the more severe the impairment, the slower the clearance. The interval between doses of amikacin should be adjusted according to the level of renal impairment. Endogenous creatinine clearance rate and serum creatinine which have a high correlation with serum half-life of amikacin, may be used as a guide for dosing.
24 L (28% of body weight healthy adult subjects). Following administration of usual dosages of amikacin, amikacin has been found in bone, heart, gallbladder, and lung tissue. Amikacin is also distributed into bile, sputum, bronchial secretions, and interstitial, pleural, and synovial fluids.
The mean serum clearance rate is about 100 mL/min and the renal clearance rate is 94 mL/min in subjects with normal renal function.
Emergence of a multiply drug resistant Enterobacter cloacae during a seven-week period in 1980 caused amikacin to become the aminoglycoside of choice in the initial management of suspected sepsis in a neonatal intensive care unit. Recommended doses (7.5-10 mg/kg loading; 15 mg/kg in two divided doses IV) were given to 5 infants < or = 1,000 gm and to 13 larger babies. Trough levels 11.5 hours after a dose were 16.6 +/- 11.9 ug/mL in infants < or = 1,000 gm and 6.5 +/- 4.3 ug/mL in the larger infants (P < 0.02). Peak levels one hour postinfusion exceeded 40 ug/mL in 3 of 5 < or = 1,000-gm babies and 4 of 12 > 1,000-gm infants (P = NS). Overall, 7 of 10 peak and/or trough levels in < or = 1,000-gm infants were in the range considered toxic in adults, versus 7 of 24 in larger babies (P = 0.03). These data show that ... excessive blood levels of amikacin are likely in infants < or = 1,000 gm and may also occur in larger infants using currently recommended dosage schedules. These ... findings emphasize the need to monitor drug levels and individualize therapy in very low birthweight infants.
Amikacin is poorly absorbed from the GI tract. Amikacin is rapidly absorbed following IM administration. Following IM administration of a single 7.5-mg/kg dose of amikacin in adults with normal renal function, peak plasma amikacin concentrations are attained within about 0.5-2 hours and average 17-25 ug/mL; plasma concentrations 10 hours after the dose average 2.1 ug/mL.
When a 7.5-mg/kg dose of amikacin is administered by IV infusion over 30 minutes, peak plasma concentrations of the drug average 38 ug/mL immediately following the infusion, 18 ug/mL at 1 hour, and 0.75 ug/mL at 10 hours. In adults receiving 15 mg/kg once daily by IV infusion over 30 minutes, peak serum concentrations (measured 30 minutes after completion of an infusion) were 40.9 ug/mL and trough concentrations (measured immediately before start of an infusion) were 1.8 ug/mL.
Accumulation of amikacin does not appear to occur in adult or pediatric patients with normal renal function receiving usual dosages of the drug twice daily for 4-10 days.
For more Absorption, Distribution and Excretion (Complete) data for Amikacin (15 total), please visit the HSDB record page.

Metabolism Metabolites

Amikacin's structure has been altered to reduce the possible route of enzymatic deactivation, thus reducing bacterial resistance. Many strains of Gram-negative organisms resistant to gentamicin and tobramycin have shown to be sensitive to amikacin in vitro.
Aminoglycosides are not metabolized and are excreted unchanged in the urine primarily by glomerular filtration. /Aminoglycosides/

Associated Chemicals

Amikacin sulfate; 39831-55-5

Wikipedia

Amikacin

Drug Warnings

/BOXED WARNING/ WARNINGS: Patients treated with parenteral aminoglycosides should be under close clinical observation because of the potential ototoxicity and nephrotoxicity associated with their use. Safety for treatment periods which are longer than 14 days has not been established. Neurotoxicity, manifested as vestibular and permanent bilateral auditory ototoxicity, can occur in patients with preexisting renal damage and in patients with normal renal function treated at higher doses and/or for periods longer than those recommended. The risk of aminoglycoside-induced ototoxicity is greater in patients with renal damage. High frequency deafness usually occurs first and can be detected only by audiometric testing. Vertigo may occur and may be evidence of vestibular injury. Other manifestations of neurotoxicity may include numbness, skin tingling, muscle twitching and convulsions. The risk of hearing loss due to aminoglycosides increases with the degree of exposure to either high peak or high trough serum concentrations. Patients developing cochlear damage may not have symptoms during therapy to warn them of developing eighth-nerve toxicity, and total or partial irreversible bilateral deafness may occur after the drug has been discontinued. Aminoglycoside-induced ototoxicity is usually irreversible.Aminoglycosides are potentially nephrotoxic. The risk of nephrotoxicity is greater in patients with impaired renal function and in those who receive high doses or prolonged therapy. Neuromuscular blockade and respiratory paralysis have been reported following parenteral injection, topical instillation (as in orthopedic and abdominal irrigation or in local treatment of empyema), and following oral use of aminoglycosides. The possibility of these phenomena should be considered if aminoglycosides are administered by any route, especially in patients receiving anesthetics, neuromuscular blocking agents such as tubocurarine, succinylcholine, decamethonium, or in patients receiving massive transfusions of citrate-anticoagulated blood. If blockage occurs, calcium salts may reverse these phenomena, but mechanical respiratory assistance may be necessary. Renal and eighth-nerve function should be closely monitored especially in patients with known or suspected renal impairment at the onset of therapy and also in those whose renal function is initially normal but who develop signs of renal dysfunction during therapy. Serum concentrations of amikacin should be monitored when feasible to assure adequate levels and to avoid potentially toxic levels and prolonged peak concentrations above 35 micrograms per mL. Urine should be examined for decreased specific gravity, increased excretion of proteins, and the presence of cells or casts. Blood urea nitrogen, serum creatinine, or creatinine clearance should be measured periodically. Serial audiograms should be obtained where feasible in patients old enough to be tested, particularly high risk patients. Evidence of ototoxicity (dizziness, vertigo, tinnitus, roaring in the ears, and hearing loss) or nephrotoxicity requires discontinuation of the drug or dosage adjustment. Concurrent and/or sequential systemic, oral or topical use of other neurotoxic or nephrotoxic products, particularly bacitracin, cisplatin, amphotericin B, cephaloridine, paromomycin, viomycin, polymyxin B, colistin, vancomycin, or other aminoglycosides should be avoided. Other factors that may increase risk of toxicity are advanced age and dehydration. The concurrent use of amikacin with potent diuretics (ethacrynic acid, or furosemide) should be avoided since diuretics by themselves may cause ototoxicity. In addition, when administered intravenously, diuretics may enhance aminoglycoside toxicity by altering antibiotic concentrations in serum and tissue.
Toxic effects on the eighth cranial nerve can result in hearing loss, loss of balance, or both. Amikacin primarily affects auditory function. Cochlear damage includes high frequency deafness and usually occurs before clinical hearing loss can be detected.
A history of hypersensitivity to amikacin is a contraindication for its use. A history of hypersensitivity or serious toxic reactions to aminoglycosides may contraindicate the use of any other aminoglycoside because of the known cross-sensitivities of patients to drugs in this class.
Aminoglycosides should be used with caution in premature and neonatal infants because of the renal immaturity of these patients and the resulting prolongation of serum half-life of these drugs. /Aminoglycosides/
For more Drug Warnings (Complete) data for Amikacin (37 total), please visit the HSDB record page.

Biological Half Life

The plasma elimination half-life of amikacin is usually 2-3 hours in adults with normal renal function and is reported to range from 30-86 hours in adults with severe renal impairment.
The plasma elimination half-life of amikacin usually is 2-3 hours in adults with normal renal function and is reported to range from 28-86 hours in adults with severe renal impairment. The plasma elimination half-life of amikacin is reported to be 4-5 hours in full-term infants 7 days of age or older and 7-8 hours in low birth-weight infants 1-3 days of age. In preterm neonates, half-life is inversely related to postconceptional age and has ranged from 4.5-15.6 hours. In one study in infants and children 20 days to 6 years of age, mean plasma half-life after a single 7.5-mg/kg IM dose was about 2 hours.

Use Classification

Human drugs -> Orphan -> Antibacterials for systemic use -> Human pharmacotherapeutic group -> EMA Drug Category
Human drugs -> Rare disease (orphan)

Methods of Manufacturing

Amikacin, the 1-L-(-)-4-amino-2-hydroxybutyryl derivative of kanamycin, is obtained by acylation of the C-1 amino group of the 2-deoxystreptamine moiety of kanamycin with L-(-)-4-amino-2-hydroxybutyric acid.
Preparation: H. Kawaguchi, T. Naito, German patent 2234315; H. Kawaguchi et al., United States of America patent 3781268 (both 1973 to Bristol-Myers).

Clinical Laboratory Methods

In this paper, a simple, rapid and sensitive method based on liquid chromatography with fluorimetric detection (HPLC-FLD) for the determination of amikacin (AMK) in human plasma is developed. Determination is performed by pre-column derivatization of AMK with ortho-phtalaldehyde (OPA) in presence of N-acetyl-L-cysteine (NAC) at pH 9.5 for 5 min at 80 °C. In our knowledge, this is the first time that NAC has been used in AMK derivatization. Derivatization conditions (pH, AMK/OPA/NAC molar ratios, temperature and reaction time) are optimized to obtain a single and stable, at room temperature, derivative. Separation of the derivative is achieved on a reversed phase LC column (Kromasil C18, 5 um, 150 x 4.6 i.d. mm) with a mobile phase of 0.05 M phosphate buffer:acetonitrile (80:20, v/v) pumped at flow rate of 1.0 mL/min. Detection is performed using 337 and 439 nm for excitation and emission wavelengths, respectively. The method is fitted for the purpose of being a competitive alternative to the currently used method in many hospitals for AMK dosage control: fluorescence polarization immunoassay (FPIA). The method exhibits linearity in the 0.17-10 ug/mL concentration range with a squared correlation coefficient higher than 0.995. Trueness and intermediate precision are estimated using spiked drug free plasma samples, which fulfill current UNE-EN ISO15189:2007 accreditation schemes. Finally, for the first time, statistical comparison against the FPIA method is demonstrated using plasma samples from 31 patients under treatment with AMK.

Storage Conditions

Store at 20 deg to 25 °C (68 deg to 77 °F); excursions permitted between 15 deg to 30 °C (59 deg to 86 °F)

Interactions

A single amikacin dose has potentiated the neuromuscular blocking effects of a single intubating dose of rocuronium.
Concomitant and/or sequential use of an aminoglycoside and other systemic, oral, or topical drugs that have neurotoxic, ototoxic, or nephrotoxic effects (e.g., other aminoglycosides, acyclovir, amphotericin B, bacitracin, capreomycin, certain cephalosporins, colistin, cisplatin, methoxyflurane, polymyxin B, vancomycin) may result in additive toxicity and should be avoided, if possible. /Aminoglycosides/
Because of the possibility of an increased risk of ototoxicity due to additive effects or altered serum and tissue aminoglycoside concentrations, aminoglycosides should not be given concomitantly with potent diuretics such as ethacrynic acid, furosemide, urea, or mannitol. It has been suggested that concomitant use of certain anti-emetics that suppress nausea and vomiting of vestibular origin and vertigo (e.g., dimenhydrinate, meclizine) may mask symptoms of aminoglycoside-associated vestibular ototoxicity. /Aminoglycosides/
Concurrent use of an aminoglycoside with general anesthetics or neuromuscular blocking agents (e.g., succinylcholine, rocuronium, tubocurarine) may potentiate neuromuscular blockade and cause respiratory paralysis. ... Aminoglycosides should be used with caution in patients receiving anesthetics or neuromuscular blocking agents, and patients should be closely observed for signs of respiratory depression. /Aminoglycosides/
For more Interactions (Complete) data for Amikacin (12 total), please visit the HSDB record page.
Davis, Bernard D. /Mechanism of Bactericidal Action of Aminoglycosides./Microbiological Reviews 51.3 (1987): 341-50.

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